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Compound Name: Mepixanox

Cat. No.: B1676279

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mepixanox, also known by synonyms such as Pimexone and Mepixanthone, is a chemical
entity identified by the CAS Registry Number 17854-59-0.[1][2][3] It is classified as a respiratory
stimulant and has been used in the management of respiratory and cardiorespiratory
insufficiency.[4][5] This technical guide provides a summary of the available chemical, physical,
and pharmacological data for Mepixanox, along with a high-level overview of its synthesis and
analytical determination. Due to the limited availability of public domain information, detailed
experimental protocols and comprehensive quantitative data from primary literature could not
be fully compiled. For in-depth analysis, consultation of the cited historical scientific articles is
recommended.

Chemical and Physical Properties

Mepixanox is a xanthene derivative with the systematic IUPAC name 3-methoxy-4-(piperidin-
1-ylmethyl)xanthen-9-one. Its fundamental properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1676279?utm_src=pdf-interest
https://www.benchchem.com/product/b1676279?utm_src=pdf-body
https://go.drugbank.com/drugs/DB13579
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7419T4YQQW
https://pubchem.ncbi.nlm.nih.gov/compound/Mepixanox
https://www.medchemexpress.com/Mepixanox.html
https://en.wikipedia.org/wiki/Mepixanox
https://www.benchchem.com/product/b1676279?utm_src=pdf-body
https://www.benchchem.com/product/b1676279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
CAS Registry Number 17854-59-0

Molecular Formula C20H21NO3

Molecular Weight 323.39 g/mol

Melting Point 159-160 °C

Appearance White crystalline powder

Boiling Point 488 °C at 760 mmHg

Flash Point 249 °C

Density 1.224 g/cm3

Solubility Soluble in ethyl acetate and

ethanol (as hydrochloride salt)

Pharmacology and Toxicology

Mepixanox is categorized as an analeptic, or respiratory stimulant. Its primary therapeutic

application has been in addressing respiratory and cardiorespiratory insufficiency. The ATC

code for Mepixanox is RO7ABOQ9, placing it in the category of "Other respiratory system

products, Respiratory stimulants”.

While the precise molecular mechanism of action is not detailed in the readily available

literature, its function as a respiratory stimulant suggests an interaction with the central nervous

system to increase the rate and depth of breathing.

A key piece of toxicological information is the median lethal dose (LD50) in mice, which has

been reported as:

o . Route of .
Toxicity Metric  Value L . Species Source(s)
Administration
Intraperitoneal
LD50 70.73 mg/kg ) Mouse
(i.p.)
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Synthesis Overview

The synthesis of Mepixanox has been described in the chemical literature. A general synthetic
route involves the reaction of 4-(Chloromethyl)-3-methoxy-9H-xanthen-9-one with piperidine.

Reactants

4-(Chloromethyl)-3-methoxy-
9H-xanthen-9-one
(CAS: 27500-82-9)

Piperidine
(CAS: 110-89-4)

Reaction

Product

Mepixanox

(CAS: 17854-59-0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mepixanox (CAS RN 17854-59-0): A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676279#mepixanox-cas-number-17854-59-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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